![molecular formula C19H14ClNO B5799394 N-2-biphenylyl-2-chlorobenzamide](/img/structure/B5799394.png)
N-2-biphenylyl-2-chlorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-2-biphenylyl-2-chlorobenzamide, also known as BP-C1, is a small molecule that has gained attention in scientific research due to its potential therapeutic properties. BP-C1 has been shown to have anti-inflammatory, anti-tumor, and anti-oxidative stress effects. In
Mechanism of Action
The mechanism of action of N-2-biphenylyl-2-chlorobenzamide is not fully understood. However, it has been suggested that this compound may exert its effects by inhibiting the NF-kappaB signaling pathway. The NF-kappaB signaling pathway is involved in the regulation of pro-inflammatory cytokines and is activated in response to various stimuli such as infection, inflammation, and oxidative stress.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-1 beta and tumor necrosis factor-alpha. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase cascade. Additionally, this compound has been shown to reduce oxidative stress by reducing the production of reactive oxygen species.
Advantages and Limitations for Lab Experiments
One advantage of using N-2-biphenylyl-2-chlorobenzamide in lab experiments is its ability to inhibit the NF-kappaB signaling pathway. This pathway is involved in the regulation of pro-inflammatory cytokines and is activated in response to various stimuli such as infection, inflammation, and oxidative stress. Another advantage of using this compound in lab experiments is its ability to induce apoptosis in cancer cells. This makes it a potential candidate for cancer therapy.
One limitation of using this compound in lab experiments is its potential toxicity. Studies have shown that this compound can induce cytotoxicity in some cell lines. Another limitation is its poor solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of N-2-biphenylyl-2-chlorobenzamide. One direction is to investigate its potential as a therapeutic agent for various diseases such as cancer, inflammatory diseases, and neurodegenerative diseases. Another direction is to investigate its mechanism of action in more detail. This could lead to the development of more effective therapeutic agents that target the NF-kappaB signaling pathway. Additionally, future studies could investigate the potential side effects of this compound and its toxicity in vivo.
Synthesis Methods
N-2-biphenylyl-2-chlorobenzamide can be synthesized using a two-step process. The first step involves the synthesis of 2-chlorobenzoyl chloride from 2-chlorobenzoic acid. The second step involves the reaction of 2-chlorobenzoyl chloride with biphenylamine in the presence of a base such as sodium hydroxide. The resulting product is this compound.
Scientific Research Applications
N-2-biphenylyl-2-chlorobenzamide has been studied extensively in scientific research due to its potential therapeutic properties. It has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-1 beta and tumor necrosis factor-alpha. This compound has also been shown to have anti-tumor effects by inducing apoptosis in cancer cells. Additionally, this compound has been shown to have anti-oxidative stress effects by reducing the production of reactive oxygen species.
properties
IUPAC Name |
2-chloro-N-(2-phenylphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14ClNO/c20-17-12-6-4-11-16(17)19(22)21-18-13-7-5-10-15(18)14-8-2-1-3-9-14/h1-13H,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABZKCVOAZRCEHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=CC=C2NC(=O)C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.